Cas no 140-89-6 (Potassium Ethyl Xanthogenate technical grade, 90%)

• Product Name: Potassium Ethyl Xanthogenate technical grade, 90%
• CAS No: 140-89-6
• MF: C₃H₅KOS₂
• MW: 160.2994992733
• MDL: MFCD00004931
• CID: 36451
• PubChem ID: 2735045
• Update Time: 2025-05-21

Potassium Ethyl Xanthogenate technical grade, 90% Chemical and Physical Properties

Names and Identifiers

• Potassium ethylxanthate
• Potassium ethyl xanthogenate
• Potassium Ethyl Xant
• DITHIOCARBONIC ACID O-ETHYL ESTER,POTASSIUM SALT DIMER
• Ethyl potassiuM xanthate
• Ethylxanthic Acid Potassium Salt
• O-ethyl potassium carbonodithioate
• PotassiuM ethyl dithiocarbonate
• Potassium O-ethyl carbonodithioate
• potassium O-ethyl dithiocarbonate
• Potassium Xanthogenate
• potassium,ethoxymethanedithioate
• KEX
• POTASSIUM XANTHATE
• Potassium Xanthogenat
• PottasiumEthylXanthate
• ethylxanthatedepotassium
• z3
• ethylpotassiumxanthate
• POTASSIUM ETHYL XANTHATE
• Potassium ethylxanthogenate
• Z 3 (Pesticide)
• Caswell No. 692
• (O-Ethyl dithiocarbonato)potassium
• Ethyl potassium xanthogenate
• potassium ethoxymethanedithioate
• Carbonodithioic acid, O-ethyl ester, potassium
• AKOS015950673
• O-Ethylxanthic acid potassium salt
• ethoxy(potassiosulfanyl)methanethione
• potassium dithiocarbonate O-ethyl ester
• AKOS024275398
• Potassium ethyl xanthogenate, 96%
• A807701
• UNII-1A6K3Y576K
• EC 205-439-3
• NCGC00255905-01
• D78138
• O-ethyl-xanthic acid potassium salt
• potassium ethoxy(thioxo)methanethiolate
• Potassium Ethyl Xanthogenate technical grade, 90%
• NSC 4850
• Potassium O-ethyl carbonodithioate;Potassium ethyl xanthate
• 3-BENZYLTHIAZOLIUMBROMIDE
• Kaliumxanthogenat
• potassium 1-(carbodithioatooxy)ethane
• Carbonodithioic acid, O-ethyl ester, potassium salt
• O-ethyl xanthic acid potassium salt
• AI3-01364
• BCP29024
• BP-20314
• O-Ethyl potassium dithiocarbonate
• potassium;ethoxymethanedithioate
• CAS-140-89-6
• CHEMBL2380738
• potassium ethyl xanthate-
• Xanthic acid, ethyl-, potassium salt
• potassium O-ethylxanthate
• POTASSIUM XANTHOGENATE [MI]
• CS-W020193
• Z 3 (VAN)
• Tox21_301211
• potassium O-ethyl-xanthate
• 140-89-6
• SCHEMBL35343
• BDBM50004940
• Carbonic acid, dithio-, O-ethyl ester, potassium salt
• AKOS025311091
• 1A6K3Y576K
• Carbonodithioic acid, O-ethyl ester, potassium salt (1:1)
• AKOS006228552
• DTXCID4022315
• Q8005889
• AM20080300
• potassium [ethyl hydroxy(carbonothioyl)]sulfanide
• CCRIS 3724
• NSC-4850
• MFCD00004931
• DTXSID6042315
• C3H5KOS2
• EPA Pesticide Chemical Code 086502
• Potassium ethyl xanthogenate, 97%
• EINECS 205-439-3
• FT-0651308
• PEK
• potassiumethyl xanthogenate
• potassium O-ethyl xanthate
• NS00077197
• E0194
• EN300-20773
• JCBJVAJGLKENNC-UHFFFAOYSA-M
• Potassium ethyl xanthogenate,95%
• Ethylxanthicacidpotassiumsalt
• OEthyl potassium dithiocarbonate
• Xanthic acid, ethyl, potassium salt
• (OEthyl dithiocarbonato)potassium
• Carbonodithioic acid, Oethyl ester, potassium salt
• Carbonic acid, dithio, Oethyl ester, potassium salt
• Potassium Oethyl dithiocarbonate

• MDL： MFCD00004931
• Inchi： 1S/C3H6OS2.K/c1-2-4-3(5)6;/h2H2,1H3,(H,5,6);/q;+1/p-1
• InChI Key： JCBJVAJGLKENNC-UHFFFAOYSA-M
• SMILES： [K+].[S-]C(OCC)=S
• BRN： 3596974

Computed Properties

• Exact Mass: 159.94200
• Monoisotopic Mass: 159.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.558
• Melting Point: 210 °C (dec.) (lit.)
• Boiling Point: 120.5 ºC at 760 mmHg
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• PH: 9-10 (100g/l, H2O, 20℃)
• Solubility: alcohol: soluble(lit.)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents.
• PSA: 66.62000
• LogP: 1.50530
• Solubility: Not available
• Merck: 7696
• FEMA: 2418
• Sensitiveness: Sensitive to light and humidity

Potassium Ethyl Xanthogenate technical grade, 90% Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3342
• WGK Germany：3
• Hazard Category Code： 11-20/22-36/37/38
• Safety Instruction： S37/39-S26-S37
• RTECS：FG1575000
• Hazardous Material Identification：
• Safety Term：4.2
• Packing Group：II
• Risk Phrases：R22; R36/37/38
• HazardClass：4.2
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：4.2

Additional information on Potassium Ethyl Xanthogenate technical grade, 90%

Comprehensive Guide to Potassium Ethyl Xanthogenate (CAS No. 140-89-6) – Technical Grade 90% Applications and Properties

Potassium Ethyl Xanthogenate (CAS No. 140-89-6), often referred to as PEX or Ethyl Potassium Xanthate, is a widely utilized chemical compound in industrial processes. With a technical grade purity of 90%, it serves as a critical reagent in sectors like mining, agriculture, and specialty chemical synthesis. This article delves into its molecular structure, applications, and answers trending questions like "How is Potassium Ethyl Xanthogenate used in flotation processes?" or "What are the storage conditions for PEX?" – topics frequently searched in 2024.

The compound’s chemical formula, C₃H₅KOS₂, highlights its organosulfur nature, contributing to its reactivity and solubility in water. Industries favor the technical grade 90% variant for its cost-effectiveness and balanced performance. Recent discussions on sustainable mining and eco-friendly reagents have spotlighted Potassium Ethyl Xanthogenate as a subject of innovation, particularly in reducing environmental footprints while maintaining efficiency.

One of the most searched queries – "Is Potassium Ethyl Xanthogenate biodegradable?" – reflects growing environmental concerns. Studies indicate partial biodegradability under controlled conditions, but optimal disposal methods remain a research focus. Meanwhile, its role as a collector agent in froth flotation for metal ores (e.g., copper, nickel) dominates industrial demand, with users often asking "What alternatives exist for PEX in flotation?" – a topic explored later.

From a technical standpoint, the 90% purity grade ensures minimal impurities, critical for consistent performance in polymerization catalysts and rubber vulcanization auxiliaries. Storage recommendations, another hot topic, emphasize keeping the compound in cool, dry environments away from oxidizing agents to prevent decomposition. Searches like "Potassium Ethyl Xanthogenate shelf life" reveal user interest in longevity, typically 12–24 months under ideal conditions.

Emerging applications in agricultural chemicals (e.g., soil treatments) and pharmaceutical intermediates have also gained traction. However, niche uses require stringent quality checks, prompting queries such as "How to test Potassium Ethyl Xanthogenate purity?" – answered via titration or HPLC analysis. The compound’s yellowish powder form and distinct odor (carbon disulfide-like) are key identifiers, as noted in safety data sheets.

In conclusion, Potassium Ethyl Xanthogenate (CAS 140-89-6) remains indispensable across industries, with its technical grade 90% variant striking a balance between performance and affordability. By addressing trending questions and aligning with sustainability trends, this guide aims to enhance visibility for researchers and procurement specialists alike.